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Compound of Interest

Compound Name: 4-Isopropoxycyclohexanone

Cat. No.: B1319493

For scientists and professionals engaged in drug discovery and development, the accessibility
and purity of chemical intermediates are paramount. 4-Isopropoxycyclohexanone, a key
building block in synthetic chemistry, presents a case study in navigating the landscape of
specialty chemical procurement. This technical guide provides an in-depth analysis of its
commercial availability, supplier specifications, and essential technical data to support its
application in research and development.

Commercial Availability and Supplier Overview

4-1sopropoxycyclohexanone is available from a range of chemical suppliers, catering
primarily to the research and development market. The compound is typically offered in small
guantities, from milligrams to grams, with options for bulk or custom synthesis upon request. A
comparative analysis of offerings from prominent suppliers is presented below.

Table 1: Comparison of Commercial Suppliers for 4-lsopropoxycyclohexanone (CAS: 69697-
46-7)
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. Product . Available
Supplier Purity . Notes
Code/Name Quantities
Listed as a
. o ALA-1194643- ) ]
Aladdin Scientific min 97% 100 mg Protein Degrader
100mg _—
Building Block.[1]
S - ) ] In-stock reagent
Arctom Scientific ~ AACS-AS45232 Not Specified Flexible Sizes ) )
sizes available.
CymitQuimica 10-F209199 Not Specified 100 mg -
B - - Listed with CAS
TCI Not Specified Not Specified Not Specified
69697-46-7.[2]
Product page
] N . N indicates
Chemrio Not Specified Not Specified Not Specified

unavailability at
times.[3][4]

Note: Availability and specifications are subject to change. It is recommended to consult the

supplier's website for the most current information.

Synthesis and Chemical Properties

Understanding the synthetic routes to 4-Isopropoxycyclohexanone can provide insights into

potential impurities and inform its application. A patented method describes the synthesis via

the oxidation of 4-isopropoxycyclohexanol.[3]

Example Synthesis Protocol:

A solution of 15.8g of 4-isopropoxycyclohexanol in 150mL of methylene chloride is placed in a

500mL autoclave. To this, 0.5g of a specified catalyst, 0.5mL of hydrochloric acid (25 wt%

solution), and 0.09g of potassium nitrite are added. Oxygen is continuously introduced at

1MPa, and the mixture is stirred and reacted at 30°C for 3 hours. Following the reaction, the

mixture is washed with water, and the organic phase is separated. The organic layer is then

dried over anhydrous sodium sulfate, and the solvent is removed by distillation to yield 4-

isopropoxycyclohexanone as a colorless solid.[3] This process boasts a high yield of 94.7%.

[3]
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Diagram 1: Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Isopropoxycyclohexanone.

Physicochemical and Safety Data

While a comprehensive, verified Safety Data Sheet (SDS) specifically for 4-
Isopropoxycyclohexanone is not readily available in the public domain from all suppliers,
hazard information for structurally related ketones provides a basis for safe handling protocols.
For instance, cyclohexanone is a flammable liquid and vapor, and is harmful if swallowed, in
contact with skin, or if inhaled. It can cause skin and eye irritation.[5][6] Given these similarities,
it is prudent to handle 4-lsopropoxycyclohexanone with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, and to work in a well-
ventilated fume hood.

Table 2: Physicochemical Properties of 4-lIsopropoxycyclohexanone

Property Value Source

CAS Number 69697-46-7 Multiple Suppliers[1][7]
Molecular Formula C9H1602 ChemicalBook][7]
Molecular Weight 156.22 g/mol ChemicalBook][7]
Appearance Colorless solid Patent CN112778108A[3]
Storage Room temperature Aladdin Scientific[1]

Applications in Research and Drug Development

4-1sopropoxycyclohexanone is categorized as a building block, particularly in the context of
protein degraders.[1] This suggests its utility in the synthesis of more complex molecules, such
as bifunctional degraders (e.g., PROTACSs) or molecular glues, which are of significant interest
in modern drug discovery. The cyclohexanone core provides a versatile scaffold that can be
further functionalized to interact with specific protein targets or ligases.

Diagram 2: Logical Relationship in Drug Discovery
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Caption: The role of 4-Isopropoxycyclohexanone as a foundational element in the drug
discovery pipeline.

While direct pharmacological applications of 4-Isopropoxycyclohexanone have not been
extensively documented in publicly available literature, its importance lies in its role as a key
intermediate. Researchers and drug development professionals should consider this
compound as a valuable component in their synthetic toolbox for the creation of novel
therapeutics.

Conclusion

4-1sopropoxycyclohexanone is a commercially available specialty chemical with a clear role
as a synthetic building block. While a limited number of suppliers offer this compound, it is
accessible for research and development purposes. A thorough understanding of its synthesis,
physicochemical properties, and potential applications, coupled with stringent adherence to
safety protocols, will enable its effective use in the advancement of chemical and
pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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